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Compound of Interest

Compound Name: Chlorosulfurous acid, ethyl ester

Cat. No.: B058164 Get Quote

Essential Safety and Handling Guide for
Chlorosulfurous Acid, Ethyl Ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Chlorosulfurous
acid, ethyl ester (CAS No. 625-01-4). Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risk.

Immediate Safety Concerns
Chlorosulfurous acid, ethyl ester is a highly corrosive and reactive chemical. Key hazards

include:

Fatal if inhaled: Vapors and mists are extremely toxic to the respiratory system.[1]

Causes severe skin burns and eye damage: Direct contact can lead to serious and

permanent tissue damage.[1][2]

Reacts violently with water: Contact with water or moisture generates significant heat and

releases toxic gases, including hydrogen chloride and sulfuric acid.[2][3]

May cause respiratory irritation: Inhalation can lead to coughing, wheezing, and shortness of

breath.[1][2]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this substance. The following table

summarizes the required equipment.

Protection Type Specific Recommendations Rationale

Hand Protection

Acid-resistant gauntlet gloves

(e.g., Neoprene®, Butyl

rubber). Consult

manufacturer's compatibility

charts for specific

breakthrough times.

To prevent severe skin burns

upon contact.[4]

Eye and Face Protection
Chemical splash goggles and

a full-face shield.

To protect against splashes

and corrosive vapors, which

can cause severe eye

damage.[4]

Body Protection

Acid-resistant lab coat or a

complete acid-impervious suit.

Wool or acrylic long-sleeve

clothing can be worn

underneath.

To protect skin from splashes

and potential exposure.[4]

Respiratory Protection

A NIOSH-approved full-face

respirator with an acid gas

cartridge or a self-contained

breathing apparatus (SCBA) is

required when vapors or

aerosols are generated, or

when working outside of a

certified chemical fume hood.

To prevent inhalation of fatal or

highly irritating vapors.[4]

Footwear
Closed-toe, chemical-resistant

boots or shoes.
To protect feet from spills.
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Work Area: All work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood. Ensure the work area is dry and free of water sources.

Emergency Equipment: Verify that a safety shower and eyewash station are readily

accessible and have been recently tested.[5]

Donning PPE: Put on all required PPE as outlined in the table above before handling the

chemical.

Handling: Use only in a closed system where possible.[2] Avoid generating mists or vapors.

Open containers carefully as they may be under pressure.[2]

Incompatible Materials: Keep away from water, acids, bases, alcohols, amines, and finely

powdered metals.[6]

Container: Keep the container tightly closed.[1]

Location: Store in a locked, cool, dry, and well-ventilated area designated for corrosive

materials.[1][6]

Conditions: Protect from moisture and direct sunlight.[2][6] Never allow the product to come

into contact with water during storage.

Emergency and Disposal Plan
Evacuate: Immediately evacuate all personnel from the spill area.

Ventilate: Increase ventilation in the area of the spill.

Containment: Absorb the spill with a dry, inert material such as vermiculite, dry sand, or

earth. DO NOT USE WATER.[5]

Collection: Carefully collect the absorbed material into a suitable, labeled, and closed

container for disposal.

Reporting: Report the spill in accordance with institutional and local regulations.
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Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with copious

amounts of water for at least 15 minutes. Seek immediate medical attention.[6]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[2][6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[6]

Waste Characterization: Dispose of Chlorosulfurous acid, ethyl ester as hazardous waste.

Neutralization: Cautiously neutralize residues with a suitable base like soda ash or lime

under controlled conditions, as this reaction can be vigorous.

Compliance: All disposal must be in accordance with federal, state, and local regulations.[4]

Contact your institution's environmental health and safety department for specific guidance.

Quantitative Data Summary
Property Value

Chemical Name Chlorosulfuric acid, ethyl ester[7]

Synonyms Ethyl chlorosulfonate, Ethyl chlorosulfate[8]

CAS Number 625-01-4[7]

Molecular Formula C2H5ClO3S[7]

Molecular Weight 144.58 g/mol

Appearance Colorless, oily liquid with a pungent odor[7]

Boiling Point 152.5 °C[7]

Density 1.35 g/cm³ at 25 °C[7]

Water Solubility Reacts violently[2][6]
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Experimental Workflow Diagram

Workflow for Handling Chlorosulfurous Acid, Ethyl Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

